Cas no 1053077-41-0 (2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-yl)acetamide)

• Product Name: 2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-yl)acetamide
• CAS No: 1053077-41-0
• MF: C₁₈H₂₂N₄O₂S
• MW: 358.457882404327
• CID: 5384200
• Update Time: 2025-10-31

2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-oxo-2-propyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-propan-2-ylacetamide
• 2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-yl)acetamide

• Inchi： 1S/C18H22N4O2S/c1-4-7-14-17(24)22-16(20-14)12-8-5-6-9-13(12)21-18(22)25-10-15(23)19-11(2)3/h5-6,8-9,11,14H,4,7,10H2,1-3H3,(H,19,23)
• InChI Key： QMHVCUYLJJXDSY-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N2C(=O)C(CCC)N=C2C2=C(N=1)C=CC=C2

Additional information on 2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-yl)acetamide

Introduction to 2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-yl)acetamide and Its Significance in Modern Chemical Biology

2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-yl)acetamide, with the CAS number 1053077-41-0, represents a fascinating compound in the realm of chemical biology. This molecule, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The compound's unique structural features, including the presence of an imidazo[1,2-c]quinazoline core and a sulfanyl group, make it a promising candidate for further exploration in medicinal chemistry.

The imidazo[1,2-c]quinazoline scaffold is a well-known motif in the pharmaceutical industry, renowned for its biological activity and versatility. This core structure has been extensively studied for its role in various biological pathways, particularly in the inhibition of kinases and other enzymes involved in cancer progression. The sulfanyl group appended to the quinazoline ring introduces additional functionalization possibilities, enhancing the compound's reactivity and potential interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological processes. Among these efforts, 2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-yl)acetamide has emerged as a compound of interest due to its unique structural properties. The combination of the imidazo[1,2-c]quinazoline core with the sulfanyl substituent suggests potential applications in the development of drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential role in anticancer therapy. The imidazo[1,2-c]quinazoline scaffold has been shown to exhibit inhibitory effects on several kinases that are overexpressed in cancer cells. These kinases play crucial roles in cell proliferation and survival, making them attractive targets for therapeutic intervention. The sulfanyl group may further enhance the compound's ability to interact with these targets by improving solubility and bioavailability.

Moreover, the propyl and acetamide groups present in the molecular structure of 2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-yl)acetamide contribute to its overall pharmacological profile. The propyl group can influence the compound's metabolic stability and distribution within the body, while the acetamide moiety may enhance binding affinity to biological targets. These features make it a promising candidate for further development as a therapeutic agent.

Recent studies have begun to explore the synthetic pathways and derivatives of this compound. Researchers have been particularly interested in optimizing synthetic routes to produce high-purity forms of 1053077-41-0 for use in both preclinical and clinical studies. Advances in synthetic chemistry have enabled the efficient preparation of this molecule, paving the way for more extensive biological evaluations.

The potential applications of 2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(propan-2-y)acetamide extend beyond oncology. Preliminary studies suggest that this compound may also have applications in anti-inflammatory and antimicrobial therapies. The ability of imidazo[1,2-c]quinazoline derivatives to modulate inflammatory pathways has been well-documented, making this class of compounds attractive for treating chronic inflammatory diseases.

In addition to its therapeutic potential, this compound has also sparked interest in academic research circles due to its unique chemical properties. Researchers are exploring various derivatives to understand how different functional groups influence biological activity. These studies aim to provide insights into structure-function relationships, which can guide future drug design efforts.

The development of new drugs is often a lengthy and complex process involving multiple stages of research and testing. However, compounds like 1053077-41-0 offer hope for accelerating this process by providing starting points for novel therapeutic strategies. By leveraging existing knowledge about imidazo[1,2-c]quinazoline scaffolds and incorporating innovative functional groups such as sulfanyl moieties, researchers can design molecules with enhanced biological activity.

The sulfanyl group specifically plays a critical role in modulating the pharmacokinetic properties of this compound. Sulfanyl groups are known to improve solubility and bioavailability, which are essential factors for drug efficacy. By incorporating this group into the molecular structure of 1053077 - 41 - 0, researchers aim to enhance its absorption and distribution within the body while minimizing potential side effects.

In conclusion, 1053077 - 41 - 0 , with its unique structural features including an imidazo[1 , 12 - c ] quinazoline core and a sulfanyl group , represents a promising candidate for further exploration in pharmaceutical research . Its potential applications span across various therapeutic areas , particularly oncology , anti - inflammatory , and antimicrobial treatments . Ongoing research efforts continue to shed light on its synthetic pathways , derivatives , and biological activities , paving the way for novel drug development strategies . As our understanding of molecular structures and their interactions with biological systems advances , compounds like 1053077 - 41 - 0 will undoubtedly play a crucial role in shaping future medical treatments . p >